Cas no 2248270-89-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate
• CAS No: 2248270-89-3
• MF: C₁₄H₁₂FNO₄
• MW: 277.247787475586
• CID: 6535702
• PubChem ID: 165726070
• Update Time: 2025-08-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6526353
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate
• 2248270-89-3

• Inchi： 1S/C14H12FNO4/c1-14(6-8(15)7-14)13(19)20-16-11(17)9-4-2-3-5-10(9)12(16)18/h2-5,8H,6-7H2,1H3
• InChI Key： BCVZTYRESHVDMY-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)(C)C1

Computed Properties

• Exact Mass: 277.07503603g/mol
• Monoisotopic Mass: 277.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate (CAS: 2248270-89-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate (CAS: 2248270-89-3) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane and isoindole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to explore its pharmacological properties and therapeutic utility.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate involves a multi-step process, starting with the preparation of the cyclobutane core followed by functionalization with the isoindole derivative. The incorporation of a fluorine atom at the 3-position of the cyclobutane ring is a critical modification, as it enhances the compound's metabolic stability and binding affinity to target proteins. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Additionally, its ability to modulate protein-protein interactions has been explored in the context of cancer therapy, where it disrupts the binding of oncogenic proteins to their partners, thereby inhibiting tumor growth. These findings highlight the compound's dual potential as an anti-inflammatory and anti-cancer agent.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate. The compound exhibits favorable oral bioavailability and a relatively long half-life, making it a suitable candidate for further development. Moreover, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore the compound's potential for clinical translation.

Despite these promising findings, several challenges remain to be addressed. For example, the precise mechanism of action of this compound in different biological contexts needs further elucidation. Additionally, the optimization of its formulation and delivery systems is essential to enhance its therapeutic efficacy and reduce potential side effects. Future research directions may include the development of derivatives with improved selectivity and potency, as well as the exploration of combination therapies to maximize clinical benefits.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-1-methylcyclobutane-1-carboxylate represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject of ongoing research. Continued efforts to understand its mechanisms and optimize its properties will be crucial for its eventual application in therapeutic settings. This research brief provides a comprehensive overview of the current state of knowledge regarding this compound and highlights its potential to address unmet medical needs.